Cas no 2228282-73-1 (O-{1-3-chloro-4-(trifluoromethyl)phenylethyl}hydroxylamine)

• Product Name: O-{1-3-chloro-4-(trifluoromethyl)phenylethyl}hydroxylamine
• CAS No: 2228282-73-1
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 6173863
• PubChem ID: 165629759
• Update Time: 2025-06-22

O-{1-3-chloro-4-(trifluoromethyl)phenylethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-3-chloro-4-(trifluoromethyl)phenylethyl}hydroxylamine
• 2228282-73-1
• EN300-1941109
• O-{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}hydroxylamine

• Inchi： 1S/C9H9ClF3NO/c1-5(15-14)6-2-3-7(8(10)4-6)9(11,12)13/h2-5H,14H2,1H3
• InChI Key： FDPMQDGOQWQRRT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C)ON

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-3-chloro-4-(trifluoromethyl)phenylethyl}hydroxylamine

O-{1-3-chloro-4-(trifluoromethyl)phenylethyl}hydroxylamine: A Comprehensive Overview

The compound O-{1-3-chloro-4-(trifluoromethyl)phenylethyl}hydroxylamine, identified by the CAS number 2228282-73-1, is a specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a hydroxylamine group with a substituted phenylethyl moiety. The presence of a trifluoromethyl group and a chlorine atom introduces distinct electronic and steric properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials, particularly in the field of catalysis and drug design. The hydroxylamine group in the molecule is known to exhibit strong nucleophilic properties, which makes it an excellent candidate for reactions involving electrophilic centers. Additionally, the trifluoromethyl group enhances the stability of the molecule and imparts unique electronic characteristics that are beneficial in various chemical transformations.

One of the most promising applications of O-{1-3-chloro-4-(trifluoromethyl)phenylethyl}hydroxylamine is in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can serve as an effective precursor for the preparation of drugs targeting specific biological pathways. The ability to modify the substituents on the phenylethyl ring allows for fine-tuning of the molecule's pharmacokinetic properties, making it a versatile building block in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact.

The structural features of O-{1-3-chloro-4-(trifluoromethyl)phenylethyl}hydroxylamine also make it an interesting candidate for use in polymer chemistry. The hydroxylamine group can participate in polymerization reactions, leading to the formation of novel materials with tailored mechanical and thermal properties. These materials have potential applications in industries such as electronics, automotive manufacturing, and aerospace.

Moreover, this compound has shown promise in catalytic processes, particularly in asymmetric catalysis. The combination of steric hindrance from the trifluoromethyl group and electronic effects from the hydroxylamine group creates a unique environment that can facilitate enantioselective reactions. This property is highly valuable in the production of chiral compounds, which are essential components in many pharmaceuticals.

In conclusion, O-{1-3-chloro-4-(trifluoromethyl)phenylethyl}hydroxylamine is a versatile compound with a wide range of applications across different disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in modern chemistry is expected to grow further.